Cas no 303084-63-1 (4-Bromo-N-tert-butyl-3-fluorobenzamide)

4-Bromo-N-tert-butyl-3-fluorobenzamide is a halogenated benzamide derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a bromo and fluoro substituent on the benzene ring, enhancing its reactivity for further functionalization. The tert-butyl amide group contributes to steric hindrance, which may influence selectivity in synthetic pathways. This compound is useful as an intermediate in the development of bioactive molecules, particularly in medicinal chemistry for targeted drug design. Its well-defined molecular framework allows for precise modifications, making it a valuable building block in organic synthesis. High purity and stability under standard conditions ensure consistent performance in research applications.
4-Bromo-N-tert-butyl-3-fluorobenzamide structure
303084-63-1 structure
Product Name:4-Bromo-N-tert-butyl-3-fluorobenzamide
CAS No:303084-63-1
MF:C11H13BrFNO
MW:274.129425764084
CID:5525655
Update Time:2025-10-29

4-Bromo-N-tert-butyl-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-N-tert-butyl-3-fluorobenzamide
    • Benzamide, 4-bromo-N-(1,1-dimethylethyl)-3-fluoro-
    • Inchi: 1S/C11H13BrFNO/c1-11(2,3)14-10(15)7-4-5-8(12)9(13)6-7/h4-6H,1-3H3,(H,14,15)
    • InChI Key: SOYRULIDDRORKS-UHFFFAOYSA-N
    • SMILES: C(NC(C)(C)C)(=O)C1=CC=C(Br)C(F)=C1

4-Bromo-N-tert-butyl-3-fluorobenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1587964-5g
4-Bromo-N-(tert-butyl)-3-fluorobenzamide
303084-63-1 98%
5g
¥8458.00 2024-08-02

Additional information on 4-Bromo-N-tert-butyl-3-fluorobenzamide

Introduction to 4-Bromo-N-tert-butyl-3-fluorobenzamide (CAS No. 303084-63-1)

4-Bromo-N-tert-butyl-3-fluorobenzamide, with the CAS number 303084-63-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromo group, a tert-butyl group, and a fluorine atom, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 4-Bromo-N-tert-butyl-3-fluorobenzamide is C11H12BrFNO2. Its molecular weight is approximately 275.12 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties make it suitable for use in various biochemical assays and in vitro studies.

In recent years, 4-Bromo-N-tert-butyl-3-fluorobenzamide has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a scaffold for the development of novel drugs targeting various diseases. For instance, studies have shown that compounds derived from this scaffold exhibit potent activity against specific enzymes and receptors, making them promising candidates for the treatment of conditions such as cancer, neurodegenerative disorders, and inflammatory diseases.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological properties of 4-Bromo-N-tert-butyl-3-fluorobenzamide-derived compounds. The researchers found that these compounds demonstrated significant inhibitory effects on the enzyme phosphodiesterase 4 (PDE4), which is implicated in several inflammatory and respiratory diseases. The study highlighted the potential of these compounds to serve as lead molecules for the development of new anti-inflammatory drugs.

Beyond its enzymatic inhibition properties, 4-Bromo-N-tert-butyl-3-fluorobenzamide has also shown promise in cancer research. A 2021 study published in Cancer Research explored the anticancer activity of this compound and its derivatives. The researchers reported that these compounds exhibited selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, suggesting that 4-Bromo-N-tert-butyl-3-fluorobenzamide-based compounds could be developed into effective anticancer agents.

In addition to its therapeutic potential, 4-Bromo-N-tert-butyl-3-fluorobenzamide has been utilized as a synthetic intermediate in the preparation of more complex molecules. Its bromo group can be readily substituted with other functional groups through various chemical reactions, such as Suzuki coupling and nucleophilic substitution. This versatility makes it an attractive starting material for synthetic chemists working on the development of new pharmaceuticals and materials.

The safety profile of 4-Bromo-N-tert-butyl-3-fluorobenzamide has also been evaluated in several studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further clinical development. However, as with any new chemical entity, comprehensive safety evaluations are essential to ensure its suitability for human use.

In conclusion, 4-Bromo-N-tert-butyl-3-fluorobenzamide (CAS No. 303084-63-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, combined with its favorable solubility properties and low toxicity, makes it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for exciting advancements in drug discovery and development.

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